Cas no 1609671-93-3 (3-(2-methylpyridin-3-yl)azetidin-3-ol)
3-(2-methylpyridin-3-yl)azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methylpyridin-3-yl)azetidin-3-ol
- 3-Azetidinol, 3-(2-methyl-3-pyridinyl)-
- EN300-1998475
- 1609671-93-3
-
- Inchi: 1S/C9H12N2O/c1-7-8(3-2-4-11-7)9(12)5-10-6-9/h2-4,10,12H,5-6H2,1H3
- InChI Key: AHVQKIBUAPNHOW-UHFFFAOYSA-N
- SMILES: N1CC(C2=CC=CN=C2C)(O)C1
Computed Properties
- Exact Mass: 164.094963011g/mol
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 45.2Ų
Experimental Properties
- Density: 1.206±0.06 g/cm3(Predicted)
- Boiling Point: 340.8±37.0 °C(Predicted)
- pka: 13.05±0.20(Predicted)
3-(2-methylpyridin-3-yl)azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1998475-0.05g |
3-(2-methylpyridin-3-yl)azetidin-3-ol |
1609671-93-3 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-1998475-0.1g |
3-(2-methylpyridin-3-yl)azetidin-3-ol |
1609671-93-3 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-1998475-0.25g |
3-(2-methylpyridin-3-yl)azetidin-3-ol |
1609671-93-3 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-1998475-0.5g |
3-(2-methylpyridin-3-yl)azetidin-3-ol |
1609671-93-3 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-1998475-1.0g |
3-(2-methylpyridin-3-yl)azetidin-3-ol |
1609671-93-3 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1998475-2.5g |
3-(2-methylpyridin-3-yl)azetidin-3-ol |
1609671-93-3 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1998475-5.0g |
3-(2-methylpyridin-3-yl)azetidin-3-ol |
1609671-93-3 | 5g |
$3977.0 | 2023-06-02 | ||
| Enamine | EN300-1998475-10.0g |
3-(2-methylpyridin-3-yl)azetidin-3-ol |
1609671-93-3 | 10g |
$5897.0 | 2023-06-02 | ||
| Enamine | EN300-1998475-1g |
3-(2-methylpyridin-3-yl)azetidin-3-ol |
1609671-93-3 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-1998475-5g |
3-(2-methylpyridin-3-yl)azetidin-3-ol |
1609671-93-3 | 5g |
$2650.0 | 2023-09-16 |
3-(2-methylpyridin-3-yl)azetidin-3-ol Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(2-methylpyridin-3-yl)azetidin-3-ol
Comprehensive Overview of 3-(2-methylpyridin-3-yl)azetidin-3-ol (CAS No. 1609671-93-3)
3-(2-methylpyridin-3-yl)azetidin-3-ol (CAS No. 1609671-93-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of a pyridine ring and an azetidine moiety, serves as a versatile building block in medicinal chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. The compound's azetidin-3-ol core is particularly noteworthy, as it contributes to improved metabolic stability and bioavailability, making it a valuable scaffold for modern drug design.
In recent years, the demand for 3-(2-methylpyridin-3-yl)azetidin-3-ol has surged, driven by its relevance in addressing neurodegenerative diseases and cancer therapeutics. The compound's ability to modulate key biological pathways has positioned it as a promising candidate for targeting protein-protein interactions (PPIs), a hot topic in contemporary drug development. Additionally, its structural similarity to known bioactive molecules has sparked interest in its potential as a lead compound for novel therapeutics. The 2-methylpyridin-3-yl substituent further enhances its binding affinity to various enzymatic targets, making it a focal point in structure-activity relationship (SAR) studies.
The synthesis of 3-(2-methylpyridin-3-yl)azetidin-3-ol (CAS No. 1609671-93-3) typically involves multi-step organic reactions, including ring-closing and cross-coupling methodologies. Recent advancements in green chemistry have also explored eco-friendly routes to produce this compound, aligning with the growing emphasis on sustainable synthesis in the pharmaceutical industry. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize its purity and structural integrity, ensuring compliance with regulatory standards.
From a commercial perspective, 3-(2-methylpyridin-3-yl)azetidin-3-ol is available in various grades, including research-grade and GMP-grade, catering to diverse industrial needs. Its applications extend beyond pharmaceuticals, with potential uses in material science and catalysis. The compound's stability under physiological conditions further underscores its utility in in vivo studies, making it a preferred choice for preclinical research. As the scientific community continues to unravel its full potential, 3-(2-methylpyridin-3-yl)azetidin-3-ol remains a compound of significant interest in both academic and industrial settings.
In conclusion, 3-(2-methylpyridin-3-yl)azetidin-3-ol (CAS No. 1609671-93-3) represents a critical intermediate in modern chemical research. Its multifaceted applications, coupled with its structural uniqueness, make it a valuable asset in the quest for innovative therapeutics and functional materials. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.
1609671-93-3 (3-(2-methylpyridin-3-yl)azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)